Cas no 111712-50-6 (Butane,2,3-dibromo-1-chloro-)

Butane,2,3-dibromo-1-chloro- structure
Butane,2,3-dibromo-1-chloro- structure
Product Name:Butane,2,3-dibromo-1-chloro-
CAS No:111712-50-6
MF:C4H7Br2Cl
MW:250.359379053116
CID:190187
PubChem ID:60512
Update Time:2025-04-19

Butane,2,3-dibromo-1-chloro- Chemical and Physical Properties

Names and Identifiers

    • Butane,2,3-dibromo-1-chloro-
    • 2,3-dibromo-1-chlorobutane
    • 2-01-00-00084 (Beilstein Handbook Reference)
    • CCRIS 1613
    • CRU35L2PTA
    • DTXSID60920558
    • 1-Chloro-2,3-dibromobutane
    • BUTANE, 1-CHLORO-2,3-DIBROMO-
    • BRN 1697533
    • 111712-50-6
    • Butane, 2,3-dibromo-1-chloro-
    • UNII-CRU35L2PTA
    • Inchi: 1S/C4H7Br2Cl/c1-3(5)4(6)2-7/h3-4H,2H2,1H3
    • InChI Key: MTFBJZBVIWMMQH-UHFFFAOYSA-N
    • SMILES: BrC(CCl)C(C)Br

Computed Properties

  • Exact Mass: 247.86031
  • Monoisotopic Mass: 247.86
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 49
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.881
  • Boiling Point: 209.6°C at 760 mmHg
  • Flash Point: 95.1°C
  • Refractive Index: 1.525
  • PSA: 0
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